Cas no 1361-02-0 ((16S)-20-Aethyl-1alpha,16-dimethoxy-4-methyl-aconitan-8,14alpha-diol)
1361-02-0 structure
Product name:(16S)-20-Aethyl-1alpha,16-dimethoxy-4-methyl-aconitan-8,14alpha-diol
(16S)-20-Aethyl-1alpha,16-dimethoxy-4-methyl-aconitan-8,14alpha-diol Chemical and Physical Properties
Names and Identifiers
-
- (16S)-20-Aethyl-1alpha,16-dimethoxy-4-methyl-aconitan-8,14alpha-diol
- (16S)-20-ethyl-1alpha,16-dimethoxy-4-methyl-aconitane-8,14alpha-diol
- sachaconitine
- (16S)-20-Ethyl-1α,16-dimethoxy-4-methylaconitane-8,14α-diol
- Vilmorrianine D
- (16S)-20-Ethyl-1alpha,16-dimethoxy-4-methylaconitane-8,14alpha-diol
- 1361-02-0
- BAA36102
-
- Inchi： InChI=1S/C23H37NO4/c1-5-24-11-21(2)7-6-17(28-4)23-13-8-12-15(27-3)10-22(26,18(13)19(12)25)14(20(23)24)9-16(21)23/h12-20,25-26H,5-11H2,1-4H3
- InChI Key： NGWMZXLZSGJSRI-UHFFFAOYSA-N
- SMILES： CCN1CC2(CCC(C34C2CC(C31)C5(CC(C6CC4C5C6O)OC)O)OC)C
Computed Properties
- Exact Mass: 391.27225866g/mol
- Monoisotopic Mass: 391.27225866g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 3
- Complexity: 688
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 12
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 62.2Ų
- XLogP3: 1.388
(16S)-20-Aethyl-1alpha,16-dimethoxy-4-methyl-aconitan-8,14alpha-diol Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TargetMol Chemicals | TN6341-1 mL * 10 mM (in DMSO) |
Sachaconitine |
1361-02-0 | 98% | 1 mL * 10 mM (in DMSO) |
￥ 3810 | 2023-09-15 | |
| TargetMol Chemicals | TN6341-5 mg |
Sachaconitine |
1361-02-0 | 98% | 5mg |
￥ 3,710 | 2023-07-10 | |
| TargetMol Chemicals | TN6341-5mg |
Sachaconitine |
1361-02-0 | 5mg |
￥ 3710 | 2024-07-19 | ||
| TargetMol Chemicals | TN6341-1 ml * 10 mm |
Sachaconitine |
1361-02-0 | 1 ml * 10 mm |
￥ 3810 | 2024-07-19 |
(16S)-20-Aethyl-1alpha,16-dimethoxy-4-methyl-aconitan-8,14alpha-diol Related Literature
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Yue-Jian Liang,Zhi-Wen Zhao,Yun Geng,Qing-Qing Pan,Hao-Yu Gu,Liang Zhao,Min Zhang,Shui-Xing Wu New J. Chem., 2020,44, 9767-9774
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M. Amirul Islam,Ahasanul Karim,Chee Wai Woon,Baranitharan Ethiraj,Abu Yousuf RSC Adv., 2017,7, 4798-4805
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Po-Jung Huang Dalton Trans., 2020,49, 16970-16978
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Cheng Wang,Lin Ma,Deqiang Guo,Xin Zhao,Zilin Zhou,Dabin Lin,Fangteng Zhang,Weiren Zhao,Jiahua Zhang,Zhaogang Nie J. Mater. Chem. C, 2020,8, 3374-3379
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Fulin Zhou,Fujian Zhou,Rongchuan Su,Yudong Yang,Jingsong You Chem. Sci., 2020,11, 7424-7428
1361-02-0 ((16S)-20-Aethyl-1alpha,16-dimethoxy-4-methyl-aconitan-8,14alpha-diol) Related Products
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